Cas no 141081-08-5 (2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-)
141081-08-5 structure
Product Name:2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-
CAS No:141081-08-5
MF:C8H14O3
MW:158.194962978363
CID:1302861
Update Time:2024-08-04
2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-
- 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- (9CI)
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- Inchi: 1S/C8H14O3/c1-2-3-7-8(10)6(9)4-5-11-7/h6-7,9H,2-5H2,1H3/t6-,7+/m1/s1
- InChI Key: NETULEPTQDYAHC-RQJHMYQMSA-N
- SMILES: [C@@H]1(CCC)OCC[C@@H](O)C1=O
Computed Properties
- Exact Mass: 158.09432
Experimental Properties
- Density: 1.090±0.06 g/cm3(Predicted)
- Boiling Point: 290.4±40.0 °C(Predicted)
- PSA: 46.53
- pka: 12.52±0.40(Predicted)
2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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